Cas no 2228670-54-8 (3-(2-chloro-4-fluorophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2-chloro-4-fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228670-54-8
• MF: C₁₁H₁₂ClFO₃
• MW: 246.662586212158
• CID: 6345831
• PubChem ID: 165723657
• Update Time: 2025-05-22

3-(2-chloro-4-fluorophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• EN300-2003120
• 2228670-54-8

• Inchi： 1S/C11H12ClFO3/c1-11(2,9(14)10(15)16)7-4-3-6(13)5-8(7)12/h3-5,9,14H,1-2H3,(H,15,16)
• InChI Key： XVEICYGMDNTRGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)C(C(=O)O)O)F

Computed Properties

• Exact Mass: 246.0459001g/mol
• Monoisotopic Mass: 246.0459001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-chloro-4-fluorophenyl)-2-hydroxy-3-methylbutanoic acid

3-(2-Chloro-4-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid (CAS No. 2228670-54-8)

3-(2-Chloro-4-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid, also known by its CAS number 2228670-54-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine and fluorine atoms, a hydroxyl group, and a methyl group attached to a butanoic acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and materials science.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, hydroxylations, and oxidations. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to synthesize this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product.

One of the most promising applications of 3-(2-Chloro-4-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid lies in its potential as a lead compound for drug development. The presence of electron-withdrawing groups such as chlorine and fluorine on the phenyl ring enhances the molecule's bioactivity by increasing its lipophilicity and improving its ability to penetrate biological membranes. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a valuable candidate for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown potential in agricultural chemistry. Its ability to inhibit plant pathogens has been explored in recent research, suggesting its use as a natural or semi-synthetic pesticide. The hydroxyl group on the molecule plays a crucial role in its interaction with microbial enzymes, making it an effective inhibitor of fungal growth.

The structural versatility of 3-(2-Chloro-4-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been leveraged in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugation between the phenyl ring and the carboxylic acid group significantly influences the molecule's electronic properties. This understanding has facilitated the design of derivatives with enhanced stability and functionality.

In conclusion, 3-(2-Chloro-4-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid (CAS No. 2228670-54-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and computational modeling, positions it as a key player in future innovations in medicine, agriculture, and materials science.